Cas no 4314-14-1 (Solvent Yellow 16)

• Product Name: Solvent Yellow 16
• CAS No: 4314-14-1
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 44922
• PubChem ID: 107537
• Update Time: 2025-04-18

Solvent Yellow 16 Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 16
• SOLVENT YELLOW 16,CI NO 12700
• 4-benzeneazo-3-methyl-1-phenyl-5-pyrazolone
• 5-methyl-2-phenyl-2H-pyrazole-3,4-dione 4-phenylhydrazone
• Carburex Yellow 3J
• Oil Yellow 4R
• Oil Yellow AG
• Polysolve Yellow 16
• Sudan Yellow 146
• Sumiplast Yellow GC
• Waxol Yellow 4R.
• C.I. 12700
• 2,4-Dihydro-5-methyl-2-phenyl-4-(phenylazo)-3H-pyrazol-3-one)
• 1-Phenyl-3-methyl-4-phenylazo-5-pyrazolone
• 3-Methyl-1-phenyl-4-(phenylazo)-pyrazol-5-ol
• 4-Phenylazo-1-phenyl-3-methyl-5-pyr
• 4-Phenylazo-1-phenyl-3-methyl-5-pyrazolone
• Sudan Yellow 3G = 3-Methyl-1-phenyl-4-(phenylazo)-pyrapl-5-ol
• Solvent Yellow 16
• 5-methyl-2-phenyl-4-[(E)-phenyldiazenyl]-2,4-dihydro-3H-pyrazol-3-one
• AKOS028108477
• NCGC00245816-01
• AE-641/00367019
• XCKGFJPFEHHHQA-ISLYRVAYSA-N
• MFCD00068448
• FT-0700910
• 119371-24-3
• 2,4-2H-5-methyl-2-phenyl-4-(phenylazo)-3H-pyrazol-3-one
• NS00004338
• 5-methyl-2-phenyl-4-phenyldiazenyl-4H-pyrazol-3-one
• 2,4-Dihydro-5-methyl-2-phenyl-4-(phenylazo)-3H-pyrazol-3-one
• 3H-pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-[2-phenyldiazenyl]-
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-(phenylazo)-
• EC 224-330-1
• MLS000584191
• (E)-3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5(4H)-one
• SMR000203354
• UNII-N83897KOD7
• 3-methyl-1-phenyl-4-(2-phenyldiazen-1-yl)-4,5-dihydro-1H-pyrazol-5-one
• PD130463
• CBDivE_001861
• CHEMBL1555840
• 5-methyl-2-phenyl-4-(phenyldiazenyl)-2,4-dihydro-3H-pyrazol-3-one
• MS-23949
• PD127380
• EINECS 224-330-1
• 3-METHYL-1-PHENYL-4-[(1E)-2-PHENYLDIAZEN-1-YL]-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-(2-phenyldiazenyl)-
• SR-01000106165-1
• HY-D0370
• Disperse yellow 16
• CS-0010372
• HMS2622N21
• CBDivE_002727
• SCHEMBL305974
• DTXSID5052098
• SR-01000106165
• 4314-14-1
• W-109963
• AKOS001484845
• AKOS021984259

• Inchi： 1S/C16H14N4O/c1-12-15(18-17-13-8-4-2-5-9-13)16(21)20(19-12)14-10-6-3-7-11-14/h2-11,15H,1H3/b18-17+
• InChI Key： XCKGFJPFEHHHQA-ISLYRVAYSA-N
• SMILES： O=C1C(C(C)=NN1C1C=CC=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.11700
• Monoisotopic Mass: 278.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: 橙色 至红色粉末
• Density: 1.23
• Melting Point: 155 ºC
• Boiling Point: 473.6±45.0 °C at 760 mmHg
• Flash Point: 240.2±28.7 °C
• Refractive Index: 1.649
• PSA: 57.39000
• LogP: 3.06220
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Solvent Yellow 16 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives